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Compound Name: Chromosorb W/HP

Cat. No.: B1170150 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chromosorb W/HP, a widely used solid

support in packed-column gas chromatography (GC). The document details its chemical

composition, physicochemical properties, and the critical treatment processes that result in its

high-performance characteristics. Furthermore, it outlines a generalized experimental protocol

for the preparation of custom packed GC columns, a common practice in research and drug

development laboratories for method development and analysis.

Introduction to Chromosorb W/HP
Chromosorb W/HP is a high-performance solid support material used in gas chromatography.

[1][2] Its primary function is to provide a large, inert surface area onto which a liquid stationary

phase is coated. The base material for Chromosorb W is diatomaceous earth (also known as

diatomite), which consists of the fossilized skeletons of microscopic algae called diatoms.[3][4]

The designation "W" signifies the material's white color.[5] The "HP" (High Performance)

classification indicates that the support has undergone a rigorous purification and deactivation

process, making it exceptionally inert and suitable for the analysis of sensitive and polar

compounds.[1][5] This inertness minimizes peak tailing and catalytic effects that can occur on

more active surfaces, ensuring high efficiency and symmetrical peak shapes.[1] Chromosorb
W/HP is recognized under the United States Pharmacopeia (USP) classifications S1A and

S1AB.[5][6]
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Chemical Composition and High-Performance
Treatment
The fundamental component of Chromosorb W/HP is amorphous silica (silicon dioxide, SiO₂),

which constitutes approximately 88% of the raw diatomaceous earth.[4][7] The raw material is

first flux-calcined—heated to high temperatures with a fluxing agent—to produce the porous

structure of Chromosorb W.[1][3]

To achieve its "High Performance" status, the support undergoes a multi-step treatment

process:

Acid Washing (AW): The flux-calcined material is washed with acid to remove mineral

impurities and surface metal ions.[1][3] This step is crucial for reducing catalytic surface

activity that could otherwise lead to the degradation of sensitive analytes.[3]

Silanization: After acid washing, the support is treated with a silanizing agent, typically

dimethyldichlorosilane (DMDCS or DMCS).[2][5] This chemical treatment masks the active

silanol groups (Si-OH) on the silica surface by converting them to inert silyl ethers. This

deactivation process is vital for reducing the surface's ability to adsorb polar molecules,

which is a common cause of peak tailing.[6]

The result is a highly inert, non-absorptive support, ideal for the separation of polar

compounds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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